Methylcyclopentane Methylcyclopentane Methylcyclopentane, a naphthene hydrocarbon, has a tertiary carbon atom and also has greater reactivity towards chemical agents like sulphuric acid, fuming nitric acid, etc.
Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.
Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound.
Methylcyclopentane is a cycloalkane.
Brand Name: Vulcanchem
CAS No.: 96-37-7
VCID: VC20770017
InChI: InChI=1S/C6H12/c1-6-4-2-3-5-6/h6H,2-5H2,1H3
SMILES: CC1CCCC1
Molecular Formula: C6H12
Molecular Weight: 84.16 g/mol

Methylcyclopentane

CAS No.: 96-37-7

Cat. No.: VC20770017

Molecular Formula: C6H12

Molecular Weight: 84.16 g/mol

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Methylcyclopentane - 96-37-7

Specification

Description Methylcyclopentane, a naphthene hydrocarbon, has a tertiary carbon atom and also has greater reactivity towards chemical agents like sulphuric acid, fuming nitric acid, etc.
Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.
Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound.
Methylcyclopentane is a cycloalkane.
CAS No. 96-37-7
Molecular Formula C6H12
Molecular Weight 84.16 g/mol
IUPAC Name methylcyclopentane
Standard InChI InChI=1S/C6H12/c1-6-4-2-3-5-6/h6H,2-5H2,1H3
Standard InChI Key GDOPTJXRTPNYNR-UHFFFAOYSA-N
SMILES CC1CCCC1
Canonical SMILES CC1CCCC1
Boiling Point 161.2 °F at 760 mm Hg (NTP, 1992)
71.8 °C
71.8 °C @ 760 MM HG
Colorform COLORLESS LIQUID
Flash Point -11 °F (NTP, 1992)
Less than 20 °F (less than -7 °C) (Closed Cup)
Melting Point -224.3 °F (NTP, 1992)
-142.5 °C
-139.8°C

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